Cas no 1261849-23-3 (3-Fluoro-4-(4-trifluoromethylphenyl)benzoic acid)
3-Fluoro-4-(4-trifluoromethylphenyl)benzoic acid is a fluorinated aromatic carboxylic acid derivative with significant utility in pharmaceutical and agrochemical research. Its structure, featuring both fluorine and trifluoromethyl substituents, enhances its electron-withdrawing properties, making it a valuable intermediate in the synthesis of bioactive compounds. The compound's high purity and stability under standard conditions ensure reliable performance in coupling reactions and other synthetic applications. Its unique substitution pattern also facilitates the development of novel materials with tailored electronic and steric properties. This product is particularly suited for use in medicinal chemistry, where its structural motifs are leveraged to optimize drug potency and metabolic stability.
1261849-23-3 structure
Product Name:3-Fluoro-4-(4-trifluoromethylphenyl)benzoic acid
CAS No:1261849-23-3
MF:C14H8F4O2
MW:284.205738067627
MDL:MFCD18321788
CID:1038949
Update Time:2025-06-09
3-Fluoro-4-(4-trifluoromethylphenyl)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Fluoro-4'-(trifluoromethyl)-[1,1'-biphenyl]-4-carboxylic acid
- 3-FLUORO-4-(4-TRIFLUOROMETHYLPHENYL)BENZOIC ACID
- 3-fluoro-4-[4-(trifluoromethyl)phenyl]benzoic acid
- 3-Fluoro-4-(4-trifluoromethylphenyl)benzoic acid
-
- MDL: MFCD18321788
- Inchi: 1S/C14H8F4O2/c15-12-7-9(13(19)20)3-6-11(12)8-1-4-10(5-2-8)14(16,17)18/h1-7H,(H,19,20)
- InChI Key: DUMCSEPBPTWMCA-UHFFFAOYSA-N
- SMILES: FC1C=C(C(=O)O)C=CC=1C1C=CC(C(F)(F)F)=CC=1
Computed Properties
- Exact Mass: 284.04600
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
Experimental Properties
- Boiling Point: 458.1±55.0°C at 760 mmHg
- PSA: 37.30000
- LogP: 4.20970
3-Fluoro-4-(4-trifluoromethylphenyl)benzoic acid Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Storage Condition:Sealed in dry,Room Temperature
3-Fluoro-4-(4-trifluoromethylphenyl)benzoic acid Customs Data
- HS CODE:2916399090
- Customs Data:
China Customs Code:
2916399090Overview:
2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
Summary:
2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
3-Fluoro-4-(4-trifluoromethylphenyl)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 218823-5g |
2-Fluoro-4'-(trifluoromethyl)-[1,1'-biphenyl]-4-carboxylic acid |
1261849-23-3 | 95% | 5g |
£225.00 | 2022-03-01 | |
| Alichem | A011011005-250mg |
2-Fluoro-4'-(trifluoromethyl)biphenyl-4-carboxylic acid |
1261849-23-3 | 97% | 250mg |
499.20 USD | 2021-07-04 | |
| Alichem | A011011005-500mg |
2-Fluoro-4'-(trifluoromethyl)biphenyl-4-carboxylic acid |
1261849-23-3 | 97% | 500mg |
847.60 USD | 2021-07-04 | |
| Alichem | A011011005-1g |
2-Fluoro-4'-(trifluoromethyl)biphenyl-4-carboxylic acid |
1261849-23-3 | 97% | 1g |
1,445.30 USD | 2021-07-04 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | F89960-1g |
2-Fluoro-4'-(trifluoromethyl)-[1,1'-biphenyl]-4-carboxylic acid |
1261849-23-3 | 95% | 1g |
¥1282.0 | 2023-09-07 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | F89960-5g |
2-Fluoro-4'-(trifluoromethyl)-[1,1'-biphenyl]-4-carboxylic acid |
1261849-23-3 | 95% | 5g |
¥3822.0 | 2023-09-07 | |
| TRC | F598888-100mg |
3-Fluoro-4-(4-trifluoromethylphenyl)benzoic acid |
1261849-23-3 | 100mg |
$64.00 | 2023-05-18 | ||
| TRC | F598888-250mg |
3-Fluoro-4-(4-trifluoromethylphenyl)benzoic acid |
1261849-23-3 | 250mg |
$75.00 | 2023-05-18 | ||
| TRC | F598888-500mg |
3-Fluoro-4-(4-trifluoromethylphenyl)benzoic acid |
1261849-23-3 | 500mg |
$87.00 | 2023-05-18 | ||
| TRC | F598888-1g |
3-Fluoro-4-(4-trifluoromethylphenyl)benzoic acid |
1261849-23-3 | 1g |
$98.00 | 2023-05-18 |
3-Fluoro-4-(4-trifluoromethylphenyl)benzoic acid Related Literature
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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5. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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